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Compound of Interest

2-(2-(Vinyloxy)ethoxy)isoindoline-
1,3-dione

cat. No.: B1321991

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

The vinyloxy group (-O—CH=CHz3), a seemingly simple functional moiety, imparts a rich and
nuanced reactivity to organic molecules. Its unique electronic and steric properties make it a
valuable tool in synthetic chemistry, influencing a wide range of transformations from hydrolysis
and cycloadditions to polymerization and serving as a versatile protecting group. This technical
guide provides an in-depth exploration of the vinyloxy group's role in chemical reactivity,
supported by quantitative data, detailed experimental protocols, and visualizations of key
mechanisms and workflows.

Electronic and Steric Influence of the Vinyloxy
Group

The reactivity of the vinyloxy group is fundamentally governed by the interplay of its electronic
and steric characteristics.

Electronic Effects: The oxygen atom's lone pairs engage in resonance with the adjacent Tt-
system of the vinyl group. This resonance delocalization has two primary consequences:

¢ Increased Nucleophilicity of the 3-Carbon: The resonance donation from the oxygen atom
increases the electron density at the B-carbon of the vinyl group, making it susceptible to
electrophilic attack. This is a key factor in reactions such as acid-catalyzed hydrolysis.
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» Activation in Cycloaddition Reactions: As an electron-donating group, the vinyloxy moiety
activates the double bond, making vinyl ethers excellent dienophiles in Diels-Alder reactions.

[1][2]

The electronic influence of the vinyloxy group can be visualized as follows:
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Electronic resonance in the vinyloxy group.

Resonance in a Vinyloxy Group

CaH= ——> CpHz
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[ } Acid-catalyzed hydrolysis of a vinyloxy compound.
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Protection Step

Workflow for using the vinyloxy group as a protecting group.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Vinyloxy Group: A Technical Guide to its Role in
Compound Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321991#role-of-the-vinyloxy-group-in-the-reactivity-
of-the-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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